Cas no 1272749-35-5 (3-Benzofuranamine, 2,3-dihydro-7-(methylsulfonyl)-, (3R)-)

• Product Name: 3-Benzofuranamine, 2,3-dihydro-7-(methylsulfonyl)-, (3R)-
• CAS No: 1272749-35-5
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 5582357
• PubChem ID: 131029968
• Update Time: 2025-07-24

3-Benzofuranamine, 2,3-dihydro-7-(methylsulfonyl)-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranamine, 2,3-dihydro-7-(methylsulfonyl)-, (3R)-
• N16558
• (3R)-7-(METHYLSULFONYL)-2,3-DIHYDROBENZO[B]FURAN-3-YLAMINE
• 1272749-35-5

• Inchi： 1S/C9H11NO3S/c1-14(11,12)8-4-2-3-6-7(10)5-13-9(6)8/h2-4,7H,5,10H2,1H3/t7-/m0/s1
• InChI Key： LPHUITYGKRQWBC-ZETCQYMHSA-N
• SMILES： S(C)(C1=CC=CC2=C1OC[C@@H]2N)(=O)=O

Computed Properties

• Exact Mass: 213.04596439g/mol
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-Benzofuranamine, 2,3-dihydro-7-(methylsulfonyl)-, (3R)-

Introduction to 3-Benzofuranamine, 2,3-dihydro-7-(methylsulfonyl)-, (3R)- (CAS No. 1272749-35-5)

3-Benzofuranamine, 2,3-dihydro-7-(methylsulfonyl)-, (3R)-, identified by its CAS number 1272749-35-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzofuran family, a class of heterocyclic aromatic organic compounds that are widely studied for their diverse biological activities. The presence of a methylsulfonyl group at the 7-position and the specific (3R) configuration at the 3-position adds unique structural and functional properties, making it a subject of interest for medicinal chemists.

The benzofuran core structure is known for its stability and versatility in drug design. It serves as a privileged scaffold in the development of various therapeutic agents due to its ability to interact with biological targets in multiple ways. The introduction of the methylsulfonyl group enhances the compound's solubility and metabolic stability, which are critical factors in drug formulation. Additionally, the stereochemical specification at the 3-position ((3R)-configuration) indicates a carefully controlled synthesis process aimed at achieving optimal pharmacological effects.

In recent years, there has been a growing interest in exploring novel derivatives of benzofuranamines for their potential applications in treating neurological disorders, inflammation, and other chronic conditions. The specific modifications present in 3-Benzofuranamine, 2,3-dihydro-7-(methylsulfonyl)-, (3R)- make it a promising candidate for further investigation. Researchers have been particularly intrigued by its structural similarity to known bioactive molecules that exhibit significant therapeutic potential.

One of the most compelling aspects of this compound is its potential role as a precursor or intermediate in the synthesis of more complex pharmacophores. The combination of the benzofuran ring system with the methylsulfonyl substituent creates a versatile platform for chemical modifications. This allows scientists to explore various structural analogs by introducing different functional groups or altering the stereochemistry at other positions within the molecule. Such modifications can lead to the discovery of new drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of benzofuran derivatives. The (3R)-configuration specifically has been shown to influence binding affinity and metabolic pathways in certain biological systems. This underscores the significance of precise synthetic methodologies in producing compounds with desired pharmacological properties. The development of efficient synthetic routes to 3-Benzofuranamine, 2,3-dihydro-7-(methylsulfonyl)-, (3R)- has therefore been a focus of considerable research effort.

The pharmaceutical industry has long recognized the value of heterocyclic compounds in drug discovery. Benzofuran derivatives, in particular, have been extensively studied for their role as intermediates in synthesizing active pharmaceutical ingredients (APIs). The structural features of these compounds allow them to interact with biological targets such as enzymes and receptors, modulating various physiological processes. The presence of electron-withdrawing groups like the methylsulfonyl moiety can enhance binding interactions by increasing polarity and charge distribution within the molecule.

In addition to its potential as a standalone therapeutic agent, 3-Benzofuranamine, 2,3-dihydro-7-(methylsulfonyl)-, (3R)- may also serve as a key building block in combinatorial chemistry libraries. Such libraries are used to screen large numbers of compounds simultaneously for their biological activity against specific targets. The diversity introduced by different substituents on the benzofuran core allows for rapid exploration of structure-activity relationships (SAR), facilitating the identification of lead compounds for further optimization.

The synthesis of complex organic molecules like 3-Benzofuranamine, 2,3-dihydro-7-(methylsulfonyl)-, (3R)- often requires multi-step reactions involving advanced organic transformations. Techniques such as asymmetric synthesis are particularly important when stereochemical purity is critical for biological activity. The development of catalytic methods that enable efficient production of enantiomerically pure compounds has been a major advancement in this area. These methods not only improve yield but also reduce environmental impact by minimizing waste generation.

As research continues to uncover new therapeutic applications for benzofuran derivatives, compounds like CAS No. 1272749-35-5 are expected to play an increasingly important role in drug development pipelines. Their unique structural features offer opportunities for designing molecules with tailored properties that can address unmet medical needs more effectively than existing treatments. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into clinical applications that benefit patients worldwide.

The future directions for research on 3-Benzofuranamine, 2,3-dihydro-7-(methylsulfonyl)-, (3R)- may include exploring its interactions with novel biological targets or investigating its potential in preclinical models relevant to human diseases. Advances in computational chemistry and molecular modeling can also aid in predicting how this compound might behave within complex biological systems before costly experimental trials are conducted. Such interdisciplinary approaches are crucial for accelerating the discovery and development process.

In conclusion,CAS No. 1272749-35-5, corresponding to 3-Benzofuranamine, 2, )dihydro)7)(methyl)sulfonyl)-, ((^R)] represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration aimed at developing novel therapeutic agents that address various health challenges.